2-(2,4-Dihydroxy-3-methylbenzoyl)benzoic acid

• CAS RN: 109342-74-7
• Molecular Formula: C15H12O5
• Molecular Weight: 272.25 g/mol
• IUPAC Name: 2-(2,4-dihydroxy-3-methylbenzoyl)benzoic acid
• InChI: InChI=1S/C15H12O5/c1-8-12(16)7-6-11(13(8)17)14(18)9-4-2-3-5-10(9)15(19)20/h2-7,16-17H,1H3,(H,19,20)
• InChI Key: HPEQQAHCOROTGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1O)C(=O)C2=CC=CC=C2C(=O)O)O

Description

2-(2,4-Dihydroxy-3-methylbenzoyl)benzoic acid is a useful research compound. Its molecular formula is C15H12O5 and its molecular weight is 272.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aluminum chloride (21.4 g, 161 mmol) was added to a stirring suspension of phthalic anhydride (6 g, 40 mmol) in tetrachloroethane (200 mL) under nitrogen. 1,3-Dihydroxy-2-methylbenzene (5 g, 40 mmol) was added and the mixture quickly thickened. After the precipitates were broken up with a spatula the reaction continued for 1 hour. The solution was diluted with ethyl acetate (˜600 mL) and washed with 1M hydrochloric acid (2×200 mL). The product was extracted from the organic layer into a saturated solution of sodium bicarbonate in water (600 mL). The basic aqueous phase was acidified with 3M hydrochloric acid to a pH of 5. The product was extracted from the aqueous phase into ethyl acetate (400 mL), washed with brine (2×100 mL), dried over magnesium sulfate and concentrated to give a brownish solid. The solid was slurried in dichloromethane (20 mL) and filtered to give 2-(2,4-dihydroxy-3-methylbenzoyl)benzoic acid as an off white powder (4.6 g, 16.9 mmol, 42% yield).